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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B15594547

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is a critical aspect of responsible research. This
guide provides a detailed, step-by-step procedure for the proper disposal of 17-
Hydroxyisolathyrol, a macrocyclic lathyrol derivative. While this compound is not classified as
a hazardous substance, adherence to established laboratory waste management protocols is
essential to maintain a safe working environment and ensure regulatory compliance.

Chemical Safety and Hazard Profile

Based on available safety data, 17-Hydroxyisolathyrol is not considered a hazardous
substance or mixture.[1] However, it is crucial to treat all chemical waste with caution and follow
institutional guidelines. General laboratory safety practices should always be observed when
handling this compound and its waste.
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Identifier Information Source

Product Name 17-Hydroxyisolathyrol AbMole BioScience[1]
CAS Number 93551-00-9 AbMole BioScience[1]
Molecular Formula C20H3005 AbMole BioScience[1]
Hazard Classification Eci):terazardous substance or AbMole BioScience[1]

AbMole BioScience[1],

Primary Use For research use only
MedchemExpress.com[2]

Standard Disposal Protocol for 17-
Hydroxyisolathyrol

This protocol outlines the recommended procedure for disposing of waste containing 17-
Hydroxyisolathyrol. This includes pure compound, solutions, and contaminated labware.

1. Waste ldentification and Segregation:

« ldentify: Clearly identify all waste streams containing 17-Hydroxyisolathyrol. This includes
unused stock, solutions, and contaminated materials (e.g., pipette tips, gloves, vials).

e Segregate: Although not classified as hazardous, it is good practice to segregate 17-
Hydroxyisolathyrol waste from other chemical waste streams to prevent unintended
reactions.[3][4] Do not mix with incompatible waste materials.

2. Waste Collection and Storage:

» Container Selection: Collect waste in a designated, chemically compatible container with a
secure, leak-proof lid.[3][5] The container must be in good condition and free from damage.

e Labeling: Label the waste container clearly with the words "Waste," the full chemical name
"17-Hydroxyisolathyrol,” and the approximate concentration and quantity. This ensures
accurate identification for disposal.[4][6]
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o Storage Location: Store the waste container in a designated satellite accumulation area
(SAA) within the laboratory.[6] This area should be away from general lab traffic and in a
well-ventilated location.

3. Institutional Waste Management Procedures:

o Consult EHS: Before final disposal, consult your institution's Environmental Health and
Safety (EHS) department or the relevant waste management office.[7] They will provide
specific guidance based on local, state, and federal regulations.

o Waste Pickup Request: Submit a hazardous waste collection request to your institution's
designated department (e.g., OCRS at Vanderbilt).[7] Laboratory personnel should not
transport chemical waste themselves.[7]

o Prohibited Disposal Methods:
o Do NOT dispose of 17-Hydroxyisolathyrol down the sink or drain.[5][7]

o Do NOT dispose of it in the regular trash unless explicitly authorized by your EHS
department for decontaminated materials.[7]

o Do NOT use evaporation as a method of disposal in a fume hood.[7]
4. Disposal of Empty Containers:

e Rinsing: A container that held 17-Hydroxyisolathyrol can typically be disposed of as regular
trash after it has been thoroughly emptied.[7]

o Defacing Labels: Before discarding the empty container, deface or remove all chemical
labels to prevent confusion.[4][7]

o Cap Removal: Remove the cap from the empty container before placing it in the appropriate
recycling or trash receptacle.[7]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 17-
Hydroxyisolathyrol waste.
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Caption: Logical workflow for the disposal of 17-Hydroxyisolathyrol.
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By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of 17-Hydroxyisolathyrol, contributing to a secure research environment and
upholding the principles of responsible chemical management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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